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Compound of Interest

Compound Name: Glyceryl-d5 trioleate

Cat. No.: B15143827 Get Quote

For researchers, scientists, and drug development professionals, the precise quantification of

lipids is paramount. This in-depth technical guide provides a comprehensive overview of

sourcing Glyceryl-d5 trioleate, a crucial internal standard for mass spectrometry-based lipid

analysis, and details its application in experimental workflows.

Sourcing Glyceryl-d5 trioleate: A Comparative
Analysis of Suppliers
Glyceryl-d5 trioleate (CAS No. 60892-83-3) is a deuterated triglyceride that serves as an ideal

internal standard for the accurate quantification of triolein and other triglycerides in complex

biological samples. Its five deuterium atoms on the glycerol backbone provide a distinct mass

shift, allowing for clear differentiation from its endogenous, non-labeled counterparts during

mass spectrometric analysis. Several reputable suppliers offer this critical research chemical.

Below is a comparative table summarizing the key specifications from various vendors to aid in

your procurement decisions.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecul
ar
Weight

Isotopic
Enrichm
ent

Chemic
al Purity

Availabl
e
Quantiti
es &
Pricing

Alfa

Chemistr

y

Glyceryl-

d5

trioleate

ACM608

92833-1

60892-

83-3
890.48 Inquire Inquire Inquire

Pharmaffi

liates

Glyceryl

D5

Trioleate

-
60892-

83-3
890.48 Inquire Inquire Inquire

CymitQui

mica

Glyceryl-

d5

Trioleate

TR-

G598234

60892-

83-3
890.48 Inquire Inquire

1mg,

10mg

(Pricing

available

on

website)

CDN

Isotopes

Glyceryl-

d5

Trioleate

D-7328
60892-

83-3
890.48

98 atom

% D
≥ 95%

0.05g,

0.1g

(Pricing

available

on

website)

Larodan

Triolein

glycerol-

D5

(D,98%)

73-1832
60892-

83-3
890.47 >98% >98% Inquire

Cayman

Chemical

1,2,3-

Trioleoyl

Glycerol-

d5

41987
60892-

83-3
890.5

≥99%

deuterate

d forms

(d1-d5)

≥95%

1mg,

5mg,

10mg

(Pricing

available

on

website)
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LGC

Standard

s

Glyceryl-

d5

Trioleate

CDN-D-

7328-

0.05G

60892-

83-3
890.46

98 atom

% D
min 95%

0.05g

(Inquire

for price)

Experimental Protocol: Quantification of
Triglycerides using Glyceryl-d5 trioleate as an
Internal Standard
The following protocol outlines a general workflow for the extraction and quantification of

triglycerides from biological samples, such as plasma or tissue, using Glyceryl-d5 trioleate as

an internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation and Lipid Extraction:

Internal Standard Spiking: To a known volume or weight of the biological sample (e.g., 50 µL

of plasma or 20 mg of homogenized tissue), add a precise amount of Glyceryl-d5 trioleate
solution of a known concentration. The amount of internal standard added should be

optimized to be within the linear range of the instrument's detector and comparable to the

expected concentration of the endogenous triglycerides.

Lipid Extraction (Folch Method):

Add 20 volumes of a chloroform:methanol (2:1, v/v) solution to the sample.

Vortex the mixture thoroughly for 2-5 minutes to ensure complete lipid extraction.

Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the

layers.

Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur

pipette.

Dry the extracted lipid phase under a gentle stream of nitrogen.
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Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g.,

methanol:isopropanol, 1:1, v/v).

2. LC-MS/MS Analysis:

Chromatographic Separation:

Column: A C18 reversed-phase column is typically used for the separation of triglycerides.

Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like 10 mM

ammonium formate.

Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with the same additive.

Gradient: A gradient elution from a lower to a higher concentration of mobile phase B is

employed to separate the different triglyceride species.

Mass Spectrometry Detection:

Ionization Mode: Positive electrospray ionization (ESI+) is commonly used for the

detection of triglycerides, which readily form adducts such as [M+NH4]+ or [M+Na]+.

MS/MS Analysis: A triple quadrupole mass spectrometer is operated in Multiple Reaction

Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for

both the endogenous triglycerides and the Glyceryl-d5 trioleate internal standard. The

precursor ion for Glyceryl-d5 trioleate will be 5 atomic mass units higher than that of

endogenous triolein.

3. Data Analysis and Quantification:

Peak Integration: Integrate the peak areas for the specific MRM transitions of both the

endogenous triglycerides and the Glyceryl-d5 trioleate internal standard.

Ratio Calculation: Calculate the ratio of the peak area of each endogenous triglyceride to the

peak area of the Glyceryl-d5 trioleate internal standard.

Quantification: Generate a calibration curve using known concentrations of a non-labeled

triolein standard spiked with the same constant amount of Glyceryl-d5 trioleate. The
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concentration of the endogenous triglycerides in the sample can then be determined by

comparing their peak area ratios to the calibration curve.

Visualizing the Experimental Workflow
The following diagram illustrates the key stages of a typical lipidomics experiment for

triglyceride quantification using an internal standard.
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Caption: Experimental workflow for triglyceride quantification.

Signaling Pathways and Logical Relationships
While Glyceryl-d5 trioleate itself is not directly involved in signaling pathways, its use is critical

for accurately measuring the levels of triglycerides that are central to various metabolic and

signaling processes. For instance, altered triglyceride metabolism is a hallmark of many

diseases, including metabolic syndrome, cardiovascular disease, and certain cancers. Accurate

quantification using stable isotope-labeled internal standards like Glyceryl-d5 trioleate is the

foundation for studies investigating these pathological signaling cascades.

The logical relationship in its use is straightforward: the known quantity of the deuterated

standard provides a stable reference against which the variable and unknown quantities of

endogenous triglycerides can be precisely measured, correcting for variations in sample

preparation and instrument response.
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Caption: Logic of internal standard-based quantification.

By following this guide, researchers can confidently source high-quality Glyceryl-d5 trioleate
and implement robust experimental protocols for the accurate and precise quantification of

triglycerides, thereby advancing our understanding of lipid metabolism in health and disease.

To cite this document: BenchChem. [A Researcher's Guide to Procuring and Utilizing
Glyceryl-d5 trioleate in Lipidomics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143827#where-to-buy-glyceryl-d5-trioleate-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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